Cas no 2034347-11-8 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-(dimethylsulfamoyl)benzamide
• CAS No: 2034347-11-8
• MF: C₂₀H₂₄N₄O₃S₂
• MW: 432.559561729431
• CID: 5334453
• Update Time: 2025-08-02

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide
• N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-3-ylethyl]-4-(dimethylsulfamoyl)benzamide
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-(dimethylsulfamoyl)benzamide

• Inchi： 1S/C20H24N4O3S2/c1-14-11-15(2)24(22-14)19(17-9-10-28-13-17)12-21-20(25)16-5-7-18(8-6-16)29(26,27)23(3)4/h5-11,13,19H,12H2,1-4H3,(H,21,25)
• InChI Key： LFXMGELBRZHAGC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NCC(C1=CSC=C1)N1C(C)=CC(C)=N1)=O)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 659
• XLogP3: 2.5
• Topological Polar Surface Area: 121

Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-(dimethylsulfamoyl)benzamide

Comprehensive Overview of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-(dimethylsulfamoyl)benzamide (CAS No. 2034347-11-8)

The compound N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-(dimethylsulfamoyl)benzamide (CAS No. 2034347-11-8) is a sophisticated organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 3,5-dimethyl-1H-pyrazole moiety, a thiophene ring, and a dimethylsulfamoyl benzamide unit. These features contribute to its potential applications in pharmaceutical research and material science. The presence of both heterocyclic and sulfonamide groups makes it a subject of interest for drug discovery, particularly in targeting enzyme inhibition or receptor modulation.

In recent years, the demand for customized heterocyclic compounds like this has surged, driven by advancements in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring pyrazole and thiophene derivatives due to their bioactivity profiles, which align with trends in cancer research, anti-inflammatory agents, and central nervous system (CNS) drug development. The dimethylsulfamoyl group further enhances its potential as a bioisostere for improving pharmacokinetic properties.

From a synthetic chemistry perspective, CAS No. 2034347-11-8 exemplifies the growing focus on multi-component reactions and scaffold diversification. Its structure combines aromatic and aliphatic segments, offering opportunities for structure-activity relationship (SAR) studies. Laboratories specializing in high-throughput screening often prioritize such compounds to identify novel lead optimization candidates. The compound’s molecular weight and logP values suggest moderate solubility, a critical factor in drug formulation.

Environmental and green chemistry considerations are also relevant. The synthesis of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-(dimethylsulfamoyl)benzamide may involve catalysis or microwave-assisted techniques, aligning with industry efforts to reduce organic solvent waste. Analytical methods like HPLC and LC-MS are typically employed for purity assessment, ensuring compliance with Good Manufacturing Practices (GMP).

For researchers querying "pyrazole derivatives in drug discovery" or "thiophene-based bioactive molecules", this compound serves as a case study in rational drug design. Its CAS registry number (2034347-11-8) facilitates precise literature searches, while its nomenclature reflects IUPAC conventions for complex organic molecules. As the pharmaceutical industry shifts toward personalized therapies, such tailored structures will remain pivotal in addressing unmet medical needs.

In summary, N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-4-(dimethylsulfamoyl)benzamide represents a convergence of medicinal chemistry and materials science. Its design underscores the importance of functional group compatibility and target selectivity, making it a valuable reference for academic and industrial R&D teams.